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Compound of Interest

Compound Name: AKT-IN-26

Cat. No.: B3470063

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling, storage, and
disposal of AKT-IN-26 (also known as AZD-26), a potent AKT inhibitor. The following
procedures are designed to ensure the safety of laboratory personnel and to minimize
environmental impact.

Hazard Identification and Safety Data

AKT-IN-26 (CAS No. 1357158-81-6) is classified as a hazardous substance.[1] All personnel
must be familiar with its safety profile before handling.

GHS Classification:
o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]
o Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[1]

e Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting
effects.[1]
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Quantitative Toxicity Data

Value

Source

Oral LD50 (Rat)

Data not publicly available

GHS Category 4 indicates an
LD50 range of 300-2000
mg/kg

GHS Hazard Statement

H302: Harmful if swallowed

[1]

Aquatic Toxicity

H400, H410: Very toxic to
aquatic life with long lasting

effects

[1]

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling AKT-IN-26 to minimize exposure.

[2]

PPE Item Specification Purpose
Double-gloving with )
o Prevents skin contact and
Gloves chemotherapy-approved nitrile

gloves.

absorption.

Eye Protection

Chemical safety goggles with

side shields or a face shield.

Protects eyes from splashes

and dust.

Lab Coat

Disposable, low-permeability
fabric gown with long sleeves
and tight-fitting cuffs.[3]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95 or
higher particulate respirator is
required when handling the
powder form outside of a
certified chemical fume hood

or biological safety cabinet.[4]

Prevents inhalation of the

powdered compound.

Handling and Storage Procedures
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Adherence to proper handling and storage protocols is crucial for safety and to maintain the
integrity of the compound.

Handling

o Preparation: Before handling, ensure that a designated work area, typically a certified
chemical fume hood or a biological safety cabinet, has been prepared. The work surface
should be covered with a disposable, plastic-backed absorbent pad.[3]

e Weighing: When weighing the powdered form of AKT-IN-26, use a ventilated balance
enclosure or perform the task within a chemical fume hood to control airborne particles.

e Solution Preparation: When preparing solutions, add the solvent to the powdered compound
slowly to avoid splashing.

» Avoidance of Contact: Avoid all direct contact with the skin, eyes, and clothing. Do not inhale
the dust or aerosolized solutions.

o Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling the compound, even if gloves were worn.

Storage
Form Storage Temperature Duration
Powder -20°C Up to 2 years[5]
In DMSO Solution -80°C Up to 6 months

o Store AKT-IN-26 in a tightly sealed, clearly labeled container in a cool, dry, and well-
ventilated area.

e Protect from direct sunlight and sources of ignition.[1]

o Store separately from strong acids, alkalis, and oxidizing/reducing agents.[1]

Disposal Plan

AKT-IN-26 and all contaminated materials must be disposed of as hazardous waste.
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Waste Segregation and Collection

Solid Waste: All disposable PPE (gloves, gowns, respirator), absorbent pads, and any other
solid materials contaminated with AKT-IN-26 should be placed in a dedicated, sealed, and
clearly labeled hazardous waste container for cytotoxic agents.

Liguid Waste: Unused solutions of AKT-IN-26 and contaminated solvents should be
collected in a sealed, leak-proof, and clearly labeled hazardous waste container.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container for cytotoxic waste.

Decontamination and Disposal Procedure

Spill Management: In the event of a spill, immediately alert personnel in the area and restrict
access. Use a cytotoxic spill kit to contain and clean the spill, following the kit's instructions.

[4]16]

Surface Decontamination: After handling AKT-IN-26, decontaminate all work surfaces. This
should involve a two-step process: first, cleaning with a detergent solution, followed by
rinsing with purified water.[7][8]

Equipment Decontamination: Reusable equipment should be thoroughly decontaminated.
This may involve washing with a suitable solvent that is known to dissolve AKT-IN-26,
followed by a detergent wash and a final rinse with purified water. The rinsate must be
collected as hazardous waste.

Final Disposal: All collected hazardous waste must be disposed of through an approved
waste disposal plant in accordance with local, state, and federal regulations.

Experimental Protocol: In Vitro AKT Kinase Assay

This protocol outlines a general procedure for assessing the inhibitory activity of AKT-IN-26 on
AKT kinase.
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Preparation

Prepare Active AKT Enzyme Solution

Prepare Assay Buffers and Reagents

Prepare Serial Dilutions of AKT-IN-26

Assa‘Execution

Add AKT-IN-26 Dilutions to Assay Plate

Add Active AKT Enzyme to Plate

Pre-incubate Inhibitor and Enzyme

Initiate Kinase Reaction with ATP/Substrate Mix

Incubate at 30°C

Detection

Stop Reaction and Deplete ATP

:

Add Detection Reagent (e.g., ADP-Glo)

:

Measure Luminescence/Fluorescence

Data Analysis

Plot Data and Determine IC50

Click to download full resolution via product page

Caption: Workflow for an in vitro AKT kinase inhibition assay.
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Signaling Pathway

AKT-IN-26 is an allosteric inhibitor of AKT (also known as Protein Kinase B), a key node in the
PISK/AKT/mTOR signaling pathway which is crucial for cell survival, proliferation, and growth.
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Caption: Simplified PI3K/AKT signaling pathway showing the point of inhibition by AKT-IN-26.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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